Cas no 70074-09-8 (1-(4-methylphenyl)-4-pentyl-benzene)

1-(4-methylphenyl)-4-pentyl-benzene structure
70074-09-8 structure
Product Name:1-(4-methylphenyl)-4-pentyl-benzene
CAS No:70074-09-8
MF:C18H22
MW:238.367285251617
CID:974582
PubChem ID:103038
Update Time:2025-04-19

1-(4-methylphenyl)-4-pentyl-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylphenyl)-4-pentyl-benzene
    • 1-methyl-4-(4-pentylphenyl)benzene
    • 64835-63-8
    • 70074-09-8
    • DTXSID2070130
    • 4-METHYL-4'-PENTYL-BIPHENYL
    • 4-Pentyl-4'-methylbiphenyl
    • 4'-Methyl-4-pentylbiphenyl, >/=98%
    • CS-0183012
    • 4-Methyl-4-pentyl-1,1-biphenyl
    • 4'-Methyl-4-pentylbiphenyl
    • RO-CM-9001
    • 4-Amyl-4'-methylbiphenyl
    • NS00035750
    • MFCD11053476
    • 1-(4-methylphenyl)-4-pentylbenzene
    • 4-methyl-4\\'-pentyl-1,1\\'-biphenyl
    • M2885
    • 4-Methyl-4'-pentyl-1,1'-biphenyl
    • BS-52237
    • AKOS015918013
    • FT-0739805
    • EINECS 265-248-6
    • 1,1'-Biphenyl, 4-methyl-4'-pentyl-
    • DB-354004
    • ZGBOHJUSTPZQPL-UHFFFAOYSA-N
    • 4-Methyl-4''-pentyl-1,1''-biphenyl
    • Inchi: 1S/C18H22/c1-3-4-5-6-16-9-13-18(14-10-16)17-11-7-15(2)8-12-17/h7-14H,3-6H2,1-2H3
    • InChI Key: ZGBOHJUSTPZQPL-UHFFFAOYSA-N
    • SMILES: C(CCC)CC1C=CC(C2C=CC(C)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 238.172150702g/mol
  • Monoisotopic Mass: 238.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 0Ų
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